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Compound of Interest

Compound Name: Cobalt tricarbonyl nitrosyl

Cat. No.: B13735155 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the purification of Cobalt tricarbonyl nitrosyl
(Co(CO)₃NO) by sublimation. This document includes detailed troubleshooting guides,

frequently asked questions (FAQs), experimental protocols, and relevant technical data to

ensure a safe and efficient purification process.

Frequently Asked Questions (FAQs)
Q1: What is Cobalt tricarbonyl nitrosyl and why is it purified by sublimation?

A1: Cobalt tricarbonyl nitrosyl is a dark red, volatile organometallic oil.[1] It is used as a

precursor for the deposition of cobalt-containing thin films and in various catalytic applications.

[2][3] Sublimation is an ideal purification technique for this compound because it is a volatile

solid that can be converted directly from a solid to a gas, leaving non-volatile impurities behind.

[4][5] This method is particularly advantageous as it avoids the use of solvents, making it a

"green" purification technique.[1]

Q2: What are the main safety concerns when handling Cobalt tricarbonyl nitrosyl?

A2: Cobalt tricarbonyl nitrosyl is highly toxic if swallowed or inhaled and can cause skin and

eye irritation.[6] It is also air-sensitive and decomposes upon exposure to air and temperatures

exceeding 65°C, potentially releasing toxic carbon monoxide gas.[6] Therefore, it must be

handled in an inert atmosphere, such as in a glovebox or using a Schlenk line.
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Q3: What are the likely impurities in a crude sample of Cobalt tricarbonyl nitrosyl?

A3: The most common synthesis route for Cobalt tricarbonyl nitrosyl involves the reaction of

dicobalt octacarbonyl (Co₂(CO)₈) with nitric oxide.[1][7] Therefore, common impurities include

unreacted dicobalt octacarbonyl and its decomposition product, tetracobalt dodecacarbonyl

(Co₄(CO)₁₂).[4] These impurities are significantly less volatile than the desired product, making

sublimation an effective purification method.

Q4: What are the ideal conditions for the sublimation of Cobalt tricarbonyl nitrosyl?

A4: Due to its thermal sensitivity, sublimation should be performed under a dynamic vacuum

(high vacuum) to lower the required temperature. The sublimation temperature should be kept

as low as possible, typically just above its melting point of -1.1°C, to minimize decomposition. A

cold finger cooled with a dry ice/acetone slurry or a cryocooler is recommended to efficiently

trap the sublimed product.
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Problem Possible Cause Solution

Low or no sublimate collected.

1. Temperature is too low. 2.

Vacuum is not sufficient. 3.

The compound has

decomposed.

1. Gradually and slightly

increase the temperature of

the heating bath. 2. Check the

vacuum system for leaks and

ensure the pump is functioning

correctly. 3. Inspect the crude

material for signs of

decomposition (blackening). If

decomposed, the starting

material may need to be re-

synthesized.

The sublimed product appears

dark or discolored.

1. The sublimation temperature

is too high, causing some

decomposition. 2. The crude

material was not properly

dried, and residual solvent is

co-distilling.

1. Reduce the sublimation

temperature. 2. Ensure the

crude material is thoroughly

dried under vacuum before

starting the sublimation.

The crude material "bumps" or

spatters onto the cold finger.

1. The initial heating rate is too

fast. 2. Residual solvent is

present in the crude material.

1. Heat the apparatus slowly

and evenly. 2. Dry the crude

material under high vacuum for

an extended period before

heating.

Difficulty in scraping the

purified product from the cold

finger.

The product has formed a very

thin, adherent film.

Allow the cold finger to warm

to room temperature under an

inert atmosphere before

attempting to scrape off the

product. A flexible spatula may

be helpful.
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This protocol outlines the purification of Cobalt tricarbonyl nitrosyl using a standard

sublimation apparatus under high vacuum. All manipulations should be performed under an

inert atmosphere (e.g., in a nitrogen- or argon-filled glovebox or using Schlenk techniques).

Materials and Equipment:

Crude Cobalt tricarbonyl nitrosyl

Sublimation apparatus with a cold finger

High-vacuum pump

Schlenk line or glovebox

Heating mantle or oil bath

Dewar flask

Dry ice and acetone (for cold finger)

Spatula

Pre-weighed collection vial

Procedure:

Preparation of the Apparatus:

Thoroughly clean and dry the sublimation apparatus.

In a glovebox, charge the bottom flask of the sublimator with the crude Cobalt tricarbonyl
nitrosyl.

Lightly grease the joint of the sublimator with a high-vacuum grease and assemble the

apparatus.

Evacuation of the System:

Attach the sublimator to a high-vacuum line.
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Slowly open the stopcock to the vacuum pump to evacuate the apparatus.

Allow the apparatus to remain under high vacuum for at least 30 minutes to remove any

residual volatile impurities and ensure the system is leak-free.

Sublimation:

Place the heating mantle or oil bath under the sublimation apparatus.

Fill the cold finger with a slurry of dry ice and acetone.

Begin heating the bottom flask gently and slowly. A temperature of around 10-20°C is a

good starting point.

Observe the cold finger for the deposition of dark red crystals of pure Cobalt tricarbonyl
nitrosyl.

Adjust the heating rate to maintain a slow and steady rate of sublimation. Avoid

overheating, which can lead to decomposition.

Collection of the Product:

Once the sublimation is complete (no more sublimate is observed forming on the cold

finger), turn off the heating and allow the apparatus to cool to room temperature under

vacuum.

Remove the cold bath from the cold finger.

Slowly backfill the sublimation apparatus with an inert gas (nitrogen or argon).

Transfer the apparatus into a glovebox.

Carefully disassemble the sublimator and scrape the purified, crystalline product from the

cold finger into a pre-weighed vial.

Seal the vial and store it at a low temperature (e.g., in a freezer) to prevent decomposition.
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Property Value Reference

Molecular Formula C₃CoNO₄ [1]

Molar Mass 172.97 g/mol [2]

Appearance Dark red oil [1]

Melting Point -1.1 °C [1]

Boiling Point 50 °C [2]

Decomposition Temperature > 65 °C [6]
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Caption: Troubleshooting workflow for the sublimation of Cobalt tricarbonyl nitrosyl.
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Caption: Experimental workflow for the purification of Cobalt tricarbonyl nitrosyl by

sublimation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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